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Compound of Interest

Compound Name: UFP-101 TFA

Cat. No.: B549365

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
the potent and selective NOP receptor antagonist, UFP-101 TFA. Given that UFP-101 TFA is a
peptide trifluoroacetate salt, this guidance combines the handling precautions for a biologically
active peptide with the known hazards of Trifluoroacetic acid (TFA).

Understanding the Compound

UFP-101 TFA is a powerful research tool used to investigate the nociceptin/orphanin FQ (NOP)
receptor system, which is involved in pain modulation, anxiety, and addiction.[1][2] As a
peptide, its biological activity warrants careful handling to avoid unintended physiological
effects. The trifluoroacetate (TFA) salt form is common for synthetic peptides due to its use in
purification processes.[3][4] However, TFA is a strong, corrosive acid and presents its own set
of hazards.[5][6]

Personal Protective Equipment (PPE)

Due to the dual nature of the hazard (potent peptide and corrosive TFA salt), a comprehensive
approach to personal protection is mandatory.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

The outer glove provides
primary protection against
contamination, while the inner
glove ensures safety in case

the outer glove is breached.

Eye Protection

Chemical safety goggles and a

face shield.

Provides protection against
splashes of solutions
containing UFP-101 TFA,
which can be corrosive to the
eyes.[6][7]

Body Protection

A lab coat, buttoned, with
elastic cuffs. Consider a

chemically resistant apron.

Protects skin from accidental

contact with the compound.

Respiratory Protection

Use in a certified chemical
fume hood.[7][8] If weighing or
handling the powder outside of
a fume hood, a NIOSH-
approved respirator with
appropriate cartridges for
organic vapors and acidic

gases is required.

Prevents inhalation of the
powdered peptide or aerosols
of solutions, which could have
potent biological effects. TFA is
also volatile and corrosive to

the respiratory tract.[6]

Operational Plan: From Receipt to Disposal

A systematic workflow is critical to ensure safety and maintain the integrity of the compound.

e Upon receipt, inspect the container for any damage.

o Store UFP-101 TFA in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong bases and oxidizing agents.[8]

e For long-term storage, keep the lyophilized powder at -20°C.[9]
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All handling of the powdered form of UFP-101 TFA must be conducted in a chemical fume
hood.[8]

To prepare a stock solution, allow the vial to equilibrate to room temperature for at least one
hour before opening to prevent condensation.[9]

Use a properly calibrated balance to weigh the required amount of powder.

Slowly add the desired solvent to the powder to avoid generating aerosols.

If you need to make stock solutions in advance, store them in tightly sealed vials at -20°C for
up to one month.[9]

Clearly label all solutions containing UFP-101 TFA.

When handling solutions, always wear the prescribed PPE.

Avoid skin contact and inhalation.
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Caption: Workflow for the safe handling of UFP-101 TFA from receipt to disposal.
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Disposal Plan

Proper disposal of UFP-101 TFA and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

¢ Liquid Waste: All solutions containing UFP-101 TFA should be collected in a designated,
sealed, and clearly labeled hazardous waste container.[8] Do not pour down the drain.[5] The
container should be compatible with acidic waste.

» Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be
collected in a separate, labeled hazardous waste container.[1]

o Decontamination: Glassware and equipment should be thoroughly rinsed with an appropriate
solvent, and the rinsate collected as hazardous waste.

» Final Disposal: All waste must be disposed of through your institution's hazardous waste
management program.[8]

Quantitative Data on Trifluoroacetic Acid (TFA)

The following table summarizes key quantitative data for Trifluoroacetic acid, the counter-ion in
UFP-101 TFA. While specific toxicity data for UFP-101 TFA is not available, the properties of
TFA should inform handling procedures.

Property Value Source
Molar Mass 114.02 g/mol [5]
Boiling Point 72.4 °C (162.3 °F) [5]
Melting Point -15.4°C (4.3 °F) [5]
Density 1.489 g/cm3 at 20 °C [5]
Vapor Pressure 107 mbar at 25 °C [5]

pKa 0.52 [5]
Acute Oral Toxicity (Rat) LD50 > 2000 mg/kg [10]
Developmental Toxicity (Rat) NOAEL: 150 mg/kg/day [11]
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NOAEL: No-Observed-Adverse-Effect Level

Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek immediate medical attention.[7][8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open. Seek immediate medical attention.[7][8]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]

o Spills: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
sealed container for hazardous waste disposal.[7] For large spills, evacuate the area and
contact your institution's emergency response team.[7][8]

By adhering to these guidelines, researchers can safely handle UFP-101 TFA, minimizing risks
to themselves and the environment while advancing critical scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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